Cas no 19339-65-2 (1(3H)-Isobenzofuranone, 3-chloro-3-methyl-)
19339-65-2 structure
Product Name:1(3H)-Isobenzofuranone, 3-chloro-3-methyl-
CAS No:19339-65-2
MF:C9H7ClO2
MW:182.60368180275
CID:1385820
PubChem ID:12362365
Update Time:2025-04-20
1(3H)-Isobenzofuranone, 3-chloro-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1(3H)-Isobenzofuranone, 3-chloro-3-methyl-
- 3-chloro-3-methyl-2-benzofuran-1-one
- 3-Chloro-3-methyl-2-benzofuran-1(3H)-one
- 19339-65-2
- DTXSID70494235
-
- Inchi: 1S/C9H7ClO2/c1-9(10)7-5-3-2-4-6(7)8(11)12-9/h2-5H,1H3
- InChI Key: XSEUUUCNYPAFIH-UHFFFAOYSA-N
- SMILES: ClC1(C)C2C=CC=CC=2C(=O)O1
Computed Properties
- Exact Mass: 194.01351
- Monoisotopic Mass: 182.0134572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
1(3H)-Isobenzofuranone, 3-chloro-3-methyl- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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